5-Chloro-6-methyl-3-methylsulfanyl-pyridin-2-ylamine

• Molecular Formula: C7H9ClN2S
• Molecular Weight: 188.68 g/mol
• IUPAC Name: 5-chloro-6-methyl-3-methylsulfanylpyridin-2-amine
• InChI: InChI=1S/C7H9ClN2S/c1-4-5(8)3-6(11-2)7(9)10-4/h3H,1-2H3,(H2,9,10)
• InChI Key: UDPXLDOICSEDLO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C(=N1)N)SC)Cl

Description

5-Chloro-6-methyl-3-methylsulfanyl-pyridin-2-ylamine is a useful research compound. Its molecular formula is C7H9ClN2S and its molecular weight is 188.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Bromo-5-chloro-6-methylpyridin-2-amine (300 mg, 1.35 mmol, Eq: 1.00) was dissolved in tetrahydrofuran (5 ml). 1.6M n-BuLi in hexanes (3.39 ml, 5.42 mmol, Eq: 4) was added at −78° C. The mixture was stirred for 10 min. 1,2-Dimethyldisulfane (510 mg, 481 μl, 5.42 mmol, Eq: 4) was added and mixture allowed to warm to room temperature. The mixture was stirred for 30 min. Water was added and the mixture was extracted with dichloromethane. The combined organic layers were dried over sodium sulfate and concentrated to an oil. The product (158 mg, 61.8%) was obtained as a light yellow solid by chromatography (SiO2, ethyl acetate/n-heptane). MS: m/z=230.1 (M+acetonitrile+H+)